Cas no 2138193-71-0 (ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine)
ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine
- ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine
- EN300-1085108
- 2138193-71-0
-
- Inchi: 1S/C9H11F3N2/c1-2-13-4-7-3-8(6-14-5-7)9(10,11)12/h3,5-6,13H,2,4H2,1H3
- InChI Key: MSKGQLUIVVUJCG-UHFFFAOYSA-N
- SMILES: FC(C1=CN=CC(=C1)CNCC)(F)F
Computed Properties
- Exact Mass: 204.08743285g/mol
- Monoisotopic Mass: 204.08743285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 24.9Ų
ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085108-0.05g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1085108-0.1g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1085108-0.25g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1085108-0.5g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1085108-1.0g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1085108-2.5g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1085108-5.0g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-1085108-10.0g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 10g |
$3131.0 | 2023-05-26 | ||
| Enamine | EN300-1085108-1g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1085108-5g |
ethyl({[5-(trifluoromethyl)pyridin-3-yl]methyl})amine |
2138193-71-0 | 95% | 5g |
$2028.0 | 2023-10-27 |
ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine
Comprehensive Overview of Ethyl({5-(Trifluoromethyl)Pyridin-3-Ylmethyl})Amine (CAS No. 2138193-71-0)
The compound ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine (CAS No. 2138193-71-0) is a specialized organic molecule featuring a pyridine core substituted with a trifluoromethyl group and an ethylamine side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, a trait highly sought after in drug discovery. Researchers are increasingly focusing on such fluorinated compounds due to their potential to improve bioavailability and target specificity.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in designing novel therapeutics and advanced materials. The compound’s CAS No. 2138193-71-0 is frequently cited in patents and academic papers, particularly in studies exploring kinase inhibitors and CNS-active agents. Its ethylamine moiety offers versatility for further functionalization, enabling the synthesis of diverse analogs. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity.
From an industrial perspective, ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or reductive amination. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields. Environmental concerns and regulatory pressures have spurred interest in sustainable synthesis methods, such as flow chemistry or biocatalysis, which could be applied to this compound. These advancements address the broader industry shift toward eco-friendly manufacturing.
The compound’s relevance extends to high-throughput screening (HTS) platforms, where it serves as a building block for combinatorial libraries. Its pyridine scaffold is a common pharmacophore in FDA-approved drugs, underscoring its therapeutic potential. For instance, similar structures are found in antivirals and anticancer agents, fueling speculation about its utility in tackling global health challenges like antimicrobial resistance (AMR). Such connections make CAS No. 2138193-71-0 a recurring subject in drug repurposing discussions.
Analytical characterization of ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine typically involves NMR, LC-MS, and X-ray crystallography. These techniques ensure purity and structural integrity, critical for regulatory compliance. The rise of AI-driven drug design has further amplified interest in this compound, as machine learning models predict its interactions with biological targets. This intersection of chemistry and technology reflects the evolving landscape of precision medicine.
In summary, CAS No. 2138193-71-0 represents a promising candidate for interdisciplinary research. Its applications span from medicinal chemistry to material engineering, resonating with contemporary scientific priorities. As innovation accelerates, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable technologies.
2138193-71-0 (ethyl({5-(trifluoromethyl)pyridin-3-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)